molecular formula C13H18N2O2 B269112 3-(propionylamino)-N-propylbenzamide

3-(propionylamino)-N-propylbenzamide

Cat. No. B269112
M. Wt: 234.29 g/mol
InChI Key: KALVCYZHNPRINT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(propionylamino)-N-propylbenzamide, also known as PPB, is a chemical compound that belongs to the class of benzamides. PPB is a synthetic compound that has been extensively researched in the field of biomedical sciences due to its potential therapeutic applications. PPB is a small molecule that can easily penetrate cell membranes and interact with intracellular proteins, making it an attractive candidate for drug development.

Mechanism of Action

3-(propionylamino)-N-propylbenzamide exerts its therapeutic effects by inhibiting the activity of several proteins that are involved in cancer progression and inflammation. 3-(propionylamino)-N-propylbenzamide has been shown to inhibit the activity of the protein Hsp90, which is involved in the stabilization of several oncogenic proteins. By inhibiting the activity of Hsp90, 3-(propionylamino)-N-propylbenzamide can induce the degradation of these oncogenic proteins, leading to cell death. 3-(propionylamino)-N-propylbenzamide has also been shown to inhibit the activity of the protein NF-κB, which is involved in the regulation of inflammatory responses.
Biochemical and Physiological Effects:
3-(propionylamino)-N-propylbenzamide has been shown to have several biochemical and physiological effects. 3-(propionylamino)-N-propylbenzamide has been shown to induce apoptosis, or programmed cell death, in cancer cells. 3-(propionylamino)-N-propylbenzamide has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer progression. In addition, 3-(propionylamino)-N-propylbenzamide has been shown to inhibit the production of inflammatory cytokines, which are involved in the regulation of inflammatory responses.

Advantages and Limitations for Lab Experiments

3-(propionylamino)-N-propylbenzamide has several advantages for lab experiments. 3-(propionylamino)-N-propylbenzamide is a small molecule that can easily penetrate cell membranes, making it easy to study its effects on intracellular proteins. 3-(propionylamino)-N-propylbenzamide is also relatively easy to synthesize in a laboratory setting. However, 3-(propionylamino)-N-propylbenzamide has some limitations for lab experiments. 3-(propionylamino)-N-propylbenzamide has low solubility in water, which can make it difficult to administer in in vivo studies. In addition, 3-(propionylamino)-N-propylbenzamide has low stability in solution, which can limit its shelf-life.

Future Directions

There are several future directions for research on 3-(propionylamino)-N-propylbenzamide. One direction is to investigate the potential of 3-(propionylamino)-N-propylbenzamide as a cancer therapy. 3-(propionylamino)-N-propylbenzamide has shown promising results in preclinical studies, and further research is needed to determine its efficacy in clinical trials. Another direction is to investigate the potential of 3-(propionylamino)-N-propylbenzamide as an anti-inflammatory agent. 3-(propionylamino)-N-propylbenzamide has shown anti-inflammatory properties in preclinical studies, and further research is needed to determine its potential as a treatment for inflammatory diseases. Finally, future research could focus on improving the solubility and stability of 3-(propionylamino)-N-propylbenzamide, which would make it more useful for in vivo studies.

Synthesis Methods

The synthesis of 3-(propionylamino)-N-propylbenzamide involves the reaction of propionyl chloride with N-propylbenzamide in the presence of a base such as triethylamine. The reaction yields 3-(propionylamino)-N-propylbenzamide as a white crystalline solid, which can be purified by recrystallization. The synthesis of 3-(propionylamino)-N-propylbenzamide is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

3-(propionylamino)-N-propylbenzamide has been extensively researched in the field of biomedical sciences due to its potential therapeutic applications. 3-(propionylamino)-N-propylbenzamide has been shown to inhibit the activity of several proteins that are involved in cancer progression, making it a potential candidate for cancer therapy. 3-(propionylamino)-N-propylbenzamide has also been shown to have anti-inflammatory properties, which could be useful in the treatment of inflammatory diseases such as arthritis.

properties

Product Name

3-(propionylamino)-N-propylbenzamide

Molecular Formula

C13H18N2O2

Molecular Weight

234.29 g/mol

IUPAC Name

3-(propanoylamino)-N-propylbenzamide

InChI

InChI=1S/C13H18N2O2/c1-3-8-14-13(17)10-6-5-7-11(9-10)15-12(16)4-2/h5-7,9H,3-4,8H2,1-2H3,(H,14,17)(H,15,16)

InChI Key

KALVCYZHNPRINT-UHFFFAOYSA-N

SMILES

CCCNC(=O)C1=CC(=CC=C1)NC(=O)CC

Canonical SMILES

CCCNC(=O)C1=CC(=CC=C1)NC(=O)CC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.